Cas no 89599-51-9 (3-(2-bromoethyl)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione
• CAS No: 89599-51-9
• MF: C₆H₁₁BrO₂S
• MW: 227.119340181351
• CID: 3159888
• PubChem ID: 43810953
• Update Time: 2025-06-14

3-(2-bromoethyl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoethyl)tetrahydrothiophene 1,1-dioxide
• 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione
• 89599-51-9
• BS-40421
• 3-(2-Bromoethyl)tetrahydrothiophene 1,1-dioxide, AldrichCPR
• 3-(2-bromoethyl)-1lambda6-thiolane-1,1-dione
• MFCD11099936
• 3-(2-BROMOETHYL)TETRAHYDROTHIOPHENE1,1-DIOXIDE
• 830-352-8
• PDA59951
• 3-(2-BROMOETHYL)-1??-THIOLANE-1,1-DIONE
• 3-?(2-?Bromoethyl)?tetrahydro-thiophene 1,?1-?dioxide
• EN300-65511
• 3-(2-bromoethyl)thiolane 1,1-dioxide
• AKOS005260152

• MDL： MFCD11099936
• Inchi： 1S/C6H11BrO2S/c7-3-1-6-2-4-10(8,9)5-6/h6H,1-5H2
• InChI Key： ZPHGSPMHSCJYFG-UHFFFAOYSA-N
• SMILES： BrCCC1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 225.96631Da
• Monoisotopic Mass: 225.96631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione

Recent Advances in the Study of 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione (CAS: 89599-51-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione (CAS: 89599-51-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfur-containing heterocyclic compound, characterized by its unique thiolane-1,1-dione scaffold and reactive bromoethyl moiety, has shown promising potential in various applications ranging from medicinal chemistry to chemical biology probes. Recent studies have focused on exploring its reactivity profile, biological activities, and potential as a building block for more complex pharmaceutical agents.

Structural analysis reveals that the 1,1-dione group in this compound significantly influences its electronic properties, making it an excellent Michael acceptor. This feature, combined with the leaving group capability of the bromine atom, allows for diverse chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a warhead in covalent inhibitor design, particularly targeting cysteine residues in various disease-related proteins. The researchers noted that the compound's balanced reactivity profile makes it particularly valuable for creating selective covalent modulators.

In synthetic chemistry applications, 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione has proven to be a versatile intermediate. Recent work published in Organic Letters (2024) highlighted its use in the synthesis of thiophene-based scaffolds through palladium-catalyzed cross-coupling reactions. The bromoethyl side chain serves as an excellent handle for further functionalization, while the thiolane-1,1-dione core provides a rigid framework that can influence the overall molecular conformation of resulting compounds.

Pharmacological studies have begun to uncover the therapeutic potential of derivatives based on this core structure. A 2024 preclinical study in the European Journal of Medicinal Chemistry reported that analogs of 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione exhibited notable anti-inflammatory activity through modulation of the NF-κB pathway. The researchers attributed this activity to the compound's ability to interact with key cysteine residues in the IKK complex, suggesting potential applications in inflammatory diseases.

The compound's mechanism of action has been further elucidated through structural biology approaches. Cryo-EM studies published in Nature Chemical Biology (2023) provided atomic-level insights into how derivatives of 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione interact with their protein targets. These structural studies have informed the design of more potent and selective analogs, with several candidates currently in early-stage drug discovery pipelines.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent pharmacokinetic studies have shown that the thiolane-1,1-dione core contributes to favorable metabolic stability compared to similar compounds with alternative heterocyclic systems. This finding, reported in Drug Metabolism and Disposition (2024), suggests that derivatives of this scaffold may have advantages in drug development programs where metabolic stability is a concern.

Future research directions for 3-(2-bromoethyl)-1λ?-thiolane-1,1-dione include exploring its potential in targeted protein degradation strategies, as preliminary studies indicate it could serve as a warhead for PROTAC molecules. Additionally, its application in chemical biology probes for studying redox biology continues to be an active area of investigation, with several research groups developing fluorescent derivatives for cellular imaging applications.